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Compound of Interest

Compound Name: WY-50295

Cat. No.: B15612453

This technical guide provides a comprehensive overview of the biological activity of WY-50295,
a potent and selective 5-lipoxygenase inhibitor. The information is tailored for researchers,
scientists, and drug development professionals, with a focus on quantitative data, experimental
methodologies, and the underlying signaling pathways.

Core Mechanism of Action

WY-50295 acts as a selective inhibitor of 5-lipoxygenase (5-LO), a key enzyme in the metabolic
pathway of arachidonic acid. By inhibiting 5-LO, WY-50295 effectively blocks the production of
leukotrienes, which are potent inflammatory mediators involved in various pathological
conditions, including asthma.[1] Its activity has been demonstrated to be reversible in purified
human blood neutrophils.[1]

Signaling Pathway

The following diagram illustrates the mechanism of action of WY-50295 within the arachidonic
acid cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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